Cas no 154079-54-6 (Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI))
154079-54-6 structure
Product Name:Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:154079-54-6
MF:C9H19NO4
MW:205.25146317482
CID:106445
Update Time:2024-01-24
Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, [(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl
- Carbamic acid, N-[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C9H19NO4/c1-6(7(12)5-11)10-8(13)14-9(2,3)4/h6-7,11-12H,5H2,1-4H3,(H,10,13)/t6-,7+/m0/s1
- InChI Key: LQZNGCKFWOIZCE-NKWVEPMBSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H](C)[C@H](O)CO
Computed Properties
- Exact Mass: 205.13100
- Monoisotopic Mass: 205.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81A^2
Experimental Properties
- PSA: 78.79000
- LogP: 0.64370
Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Production Method
Carbamic acid,[(1S,2S)-2,3-dihydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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